Cas no 887201-27-6 (1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine)

• Product Name: 1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine
• CAS No: 887201-27-6
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• MDL: MFCD04440691
• CID: 3148197
• PubChem ID: 2770916
• Update Time: 2025-07-17

1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine
• AB90909
• AKOS005207647
• EN300-237638
• 1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine
• 887201-27-6
• CS-0299396
• F1386-0120
• MFCD04440691
• 1-(4-ethoxyphenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
• STL471341
• 1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine

• MDL： MFCD04440691
• Inchi： 1S/C15H18N2O/c1-2-18-13-7-5-12(6-8-13)15-14-4-3-10-17(14)11-9-16-15/h3-8,10,15-16H,2,9,11H2,1H3
• InChI Key： MEVCBERUPQQZGI-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1C2=CC=CN2CCN1

Computed Properties

• Exact Mass: 242.141913202Da
• Monoisotopic Mass: 242.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.2Ų

1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine

Comprehensive Overview of 1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine (CAS No. 887201-27-6)

The compound 1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine (CAS No. 887201-27-6) is a heterocyclic organic molecule with a unique structural framework. Its pyrrolo[1,2-a]pyrazine core, combined with an ethoxyphenyl substituent, makes it a subject of interest in pharmaceutical and material science research. The compound's molecular structure and physicochemical properties have been extensively studied to explore its potential applications in drug discovery and functional materials.

Recent trends in organic synthesis and medicinal chemistry have highlighted the importance of heterocyclic compounds like 1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine. Researchers are particularly interested in its bioactivity and binding affinity to biological targets, which could lead to the development of novel therapeutics. The compound's CAS No. 887201-27-6 is frequently searched in academic databases, reflecting its relevance in chemical research and patent literature.

One of the key advantages of 1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine is its versatility in chemical modifications. The ethoxy group and the pyrrolopyrazine scaffold provide multiple sites for functionalization, enabling the creation of derivatives with tailored properties. This flexibility is crucial for optimizing drug-like characteristics, such as solubility, stability, and bioavailability, which are critical factors in pharmaceutical development.

In the context of green chemistry, the synthesis of 1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine has been explored using environmentally friendly methods. Researchers are investigating catalytic processes and solvent-free reactions to minimize waste and reduce the environmental impact of chemical production. These efforts align with the growing demand for sustainable synthesis practices in the chemical industry.

The compound's potential applications extend beyond pharmaceuticals. Its electronic properties make it a candidate for use in organic electronics, such as OLEDs and photovoltaic devices. The conjugated system within the pyrrolo[1,2-a]pyrazine core contributes to its optical and electronic behavior, which is of interest in the development of advanced materials.

Analytical techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize 1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine. These methods provide insights into its molecular conformation and intermolecular interactions, which are essential for understanding its behavior in different environments. The compound's stability under various conditions is also a topic of ongoing research.

As the scientific community continues to explore the potential of 1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine, its CAS No. 887201-27-6 remains a focal point in chemical databases and research publications. The compound's unique features and broad applicability ensure its place in the forefront of chemical innovation and scientific discovery.